Cas no 189103-09-1 (2,6-Diazabicyclo[2.2.0]hex-5-en-3-one,1,2-dimethyl-)
![2,6-Diazabicyclo[2.2.0]hex-5-en-3-one,1,2-dimethyl- structure](https://www.kuujia.com/scimg/cas/189103-09-1x500.png)
189103-09-1 structure
Product name:2,6-Diazabicyclo[2.2.0]hex-5-en-3-one,1,2-dimethyl-
2,6-Diazabicyclo[2.2.0]hex-5-en-3-one,1,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 2,6-Diazabicyclo[2.2.0]hex-5-en-3-one,1,2-dimethyl-
- 2,6-Diazabicyclo[2.2.0]hex-5-en-3-one,1,2-dimethyl-(9CI)
- 1,2-Dimethyl-2,6-diazabicyclo[2.2.0]hex-5-en-3-one
- 189103-09-1
-
- Inchi: InChI=1S/C6H8N2O/c1-6-4(3-7-6)5(9)8(6)2/h3-4H,1-2H3
- InChI Key: RTIFJFZAMPBIIW-UHFFFAOYSA-N
- SMILES: O=C1C2C=NC2(C)N1C
Computed Properties
- Exact Mass: 124.063662883g/mol
- Monoisotopic Mass: 124.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.7Ų
- XLogP3: -0.8
2,6-Diazabicyclo[2.2.0]hex-5-en-3-one,1,2-dimethyl- Related Literature
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Dorsasadat Safanama,Neeraj Sharma,Rayavarapu Prasada Rao,Helen E. A. Brand,Stefan Adams J. Mater. Chem. A, 2016,4, 7718-7726
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William Barrett,Somaye Nasr,Jing Shen,Yongfeng Hu,Robert E. Hayes,Robert W. J. Scott,Natalia Semagina Catal. Sci. Technol., 2020,10, 4229-4236
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Yu Zhang,Jérémy R. Rouxel,Jochen Autschbach,Niranjan Govind,Shaul Mukamel Chem. Sci., 2017,8, 5969-5978
189103-09-1 (2,6-Diazabicyclo[2.2.0]hex-5-en-3-one,1,2-dimethyl-) Related Products
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